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molecular formula C18H27FN2O2 B8471916 benzyl N-[1-(2-fluoropentyl)piperidin-4-yl]carbamate

benzyl N-[1-(2-fluoropentyl)piperidin-4-yl]carbamate

Cat. No. B8471916
M. Wt: 322.4 g/mol
InChI Key: OTZPYOFFHUDNHE-UHFFFAOYSA-N
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Patent
US08476301B2

Procedure details

A mixture of the chiral form (with a shorter retention time) of benzyl N-[1-(2-fluoropentyl)piperidin-4-yl]carbamate obtained in Example 1c (318 mg, 0.986 mmol), 10% Pd/C (100 mg) and methanol (7 ml) was stirred at room temperature for two hours under a hydrogen atmosphere. The atmosphere in the reaction vessel was replaced with nitrogen, 10% Pd/C was filtered off, and the solvent was distilled off to give the title compound (249 mg).
Name
benzyl N-[1-(2-fluoropentyl)piperidin-4-yl]carbamate
Quantity
318 mg
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
methanol
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][CH:2]([CH2:21][CH2:22][CH3:23])[CH2:3][N:4]1[CH2:9][CH2:8][CH:7]([NH:10]C(=O)OCC2C=CC=CC=2)[CH2:6][CH2:5]1>[Pd].CO>[F:1][CH:2]([CH2:21][CH2:22][CH3:23])[CH2:3][N:4]1[CH2:9][CH2:8][CH:7]([NH2:10])[CH2:6][CH2:5]1

Inputs

Step One
Name
benzyl N-[1-(2-fluoropentyl)piperidin-4-yl]carbamate
Quantity
318 mg
Type
reactant
Smiles
FC(CN1CCC(CC1)NC(OCC1=CC=CC=C1)=O)CCC
Name
Pd/C
Quantity
100 mg
Type
catalyst
Smiles
[Pd]
Name
methanol
Quantity
7 mL
Type
solvent
Smiles
CO
Step Two
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature for two hours under a hydrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
was filtered off
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
FC(CN1CCC(CC1)N)CCC
Measurements
Type Value Analysis
AMOUNT: MASS 249 mg
YIELD: CALCULATEDPERCENTYIELD 134.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.